1-(3-Aminophenyl)piperazin-2-one

• IUPAC Name: 1-(3-aminophenyl)piperazin-2-one
• InChI: InChI=1S/C10H13N3O/c11-8-2-1-3-9(6-8)13-5-4-12-7-10(13)14/h1-3,6,12H,4-5,7,11H2
• InChI Key: PGUYPEBXXBSLCE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1)C2=CC=CC(=C2)N
• Molecular Formula: C10H13N3O
• DSSTOX Substance ID: DTXSID30693924
• Molecular Weight: 191.23 g/mol
• CAS RN: 1022128-80-8

Description

“1-(3-Aminophenyl)piperazin-2-one” is a chemical compound with the CAS Number: 1022128-80-8 and a linear formula of C10H13N3O. It is used in laboratory chemicals and the manufacture of chemical compounds.

Synthesis Analysis

Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis. A one-pot Knoevenagel reaction/asymmetric epoxidation/domino ring-opening cyclization (DROC) has been developed from commercial aldehydes, (phenylsulfonyl)-acetonitrile, cumyl hydroperoxide, 1,2-ethylenediamines, and 1,2-ethanol amines to provide 3-aryl/alkyl piperazin-2-ones and morpholin-2-ones.

Molecular Structure Analysis

The molecular structure of “1-(3-Aminophenyl)piperazin-2-one” is represented by the InChI Code: 1S/C10H13N3O/c11-8-2-1-3-9(6-8)13-5-4-12-7-10(13)14/h1-3,6,12H,4-5,7,11H2.

Chemical Reactions Analysis

The ring formation reaction between (S, S)-N, N’-bisnosyl diamine 1 and diphenylvinylsulfonium triflate 2 in the presence of DBU leads to protected piperazines 3 in 81–91% yields. Deprotection of piperazines 3 with PhSH followed by selective intramolecular cyclization reaction gave piperazinopyrrolidinones 4.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature and has a molecular weight of 191.23 g/mol.

Scientific Research Applications

Synthesis of Piperazine Derivatives

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Drug Development

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Synthesis of Chiral Piperazines

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Safety and Hazards

The compound is harmful if swallowed (H302). Precautionary measures include wearing protective gloves/clothing/eye protection/face protection. If it comes in contact with the eyes, rinse cautiously with water for several minutes.

Future Directions

The compound and its derivatives have potential applications in the synthesis of biologically active targets and drugs. The development of these protocols is highly appealing, especially in view of potential industrial applications, where purification of the intermediates for each step is avoided and consequently economic and time costs as well as the environmental impact are conveniently minimized.